molecular formula C12H14 B13593531 (4-Methylpent-1-yn-3-yl)benzene CAS No. 62283-65-2

(4-Methylpent-1-yn-3-yl)benzene

Cat. No.: B13593531
CAS No.: 62283-65-2
M. Wt: 158.24 g/mol
InChI Key: WUGRNQQDMXQLDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Methylpent-1-yn-3-yl)benzene is an aromatic hydrocarbon featuring a benzene ring substituted with a pentynyl chain containing a methyl branch at the 4-position. Its molecular formula is C₁₂H₁₄, with an average molecular mass of 158.24 g/mol (inferred from structural analogs in ). The compound’s structure combines aromaticity with alkyne functionality, making it a candidate for studies in organic synthesis, materials science, and catalysis.

Properties

CAS No.

62283-65-2

Molecular Formula

C12H14

Molecular Weight

158.24 g/mol

IUPAC Name

4-methylpent-1-yn-3-ylbenzene

InChI

InChI=1S/C12H14/c1-4-12(10(2)3)11-8-6-5-7-9-11/h1,5-10,12H,2-3H3

InChI Key

WUGRNQQDMXQLDU-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C#C)C1=CC=CC=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylpent-1-yn-3-yl)benzene typically involves the alkylation of benzene with an appropriate alkyne precursor. One common method is the reaction of benzene with 4-methylpent-1-yne in the presence of a strong acid catalyst, such as aluminum chloride (AlCl3), under controlled temperature conditions.

Industrial Production Methods

Industrial production of (4-Methylpent-1-yn-3-yl)benzene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

(4-Methylpent-1-yn-3-yl)benzene can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the alkyne group to an alkene or alkane.

    Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO) and chromium trioxide (CrO).

    Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

    Substitution: Reagents such as bromine (Br) or nitric acid (HNO) can be used for halogenation or nitration reactions, respectively.

Major Products Formed

    Oxidation: Formation of 4-methylpent-1-yn-3-one or 4-methylpent-1-yn-3-oic acid.

    Reduction: Formation of (4-methylpent-1-en-3-yl)benzene or (4-methylpent-3-yl)benzene.

    Substitution: Formation of brominated or nitrated derivatives of (4-Methylpent-1-yn-3-yl)benzene.

Scientific Research Applications

(4-Methylpent-1-yn-3-yl)benzene has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

    Biology: Studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Methylpent-1-yn-3-yl)benzene depends on its specific application. In chemical reactions, it acts as a reactive intermediate, participating in various transformations. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences between (4-Methylpent-1-yn-3-yl)benzene and its analogs:

Compound Name Molecular Formula Functional Groups Key Structural Features Reference
(4-Methylpent-1-yn-3-yl)benzene C₁₂H₁₄ Benzene, alkyne, methyl branch Triple bond at C1, methyl at C4
(4-Methyl-3-penten-1-yl)benzene C₁₂H₁₆ Benzene, alkene, methyl branch Double bond at C3, methyl at C4
(4-Methyl-1-nitropent-1-en-3-yl)benzene C₁₂H₁₅NO₂ Benzene, nitro, alkene, methyl Nitro group at C1, double bond at C1
Ethyl 4-(4-(pyridazin-3-yl)phenethylamino)benzoate C₂₂H₂₀N₂O₂ Benzene, ester, pyridazine, amine Heterocyclic and amino substituents

Key Observations :

  • Alkyne vs. Alkene : The target compound’s alkyne group (C≡C) confers higher reactivity in cycloadditions and metal-catalyzed couplings compared to the alkene-containing analog (4-Methyl-3-penten-1-yl)benzene .
  • Nitro Substitution : The nitro group in (4-Methyl-1-nitropent-1-en-3-yl)benzene introduces strong electron-withdrawing effects, altering electronic properties and directing electrophilic substitution reactions meta/para, unlike the alkyne’s electron-rich nature .
  • Heterocyclic Derivatives : Ethyl benzoate derivatives with pyridazine/isoxazole rings () exhibit distinct solubility and biological activity profiles due to polar functional groups, contrasting with the hydrocarbon-dominated target compound .

Physicochemical Properties (Inferred)

Property (4-Methylpent-1-yn-3-yl)benzene (4-Methyl-3-penten-1-yl)benzene Nitro Derivative
Polarity Low (alkyne, hydrocarbon) Low (alkene) Moderate (nitro group)
Reactivity High (sp-hybridization) Moderate (sp²) High (electrophilic)
Thermal Stability Lower (alkyne strain) Higher Variable (nitro risk)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.